Cas no 102439-26-9 (2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-)
102439-26-9 structure
Product Name:2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-
CAS No:102439-26-9
MF:C9H13NO
MW:151.205622434616
CID:125074
Update Time:2024-03-05
2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro- Chemical and Physical Properties
Names and Identifiers
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- 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-
- 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-(6CI)
- Amid der Bicyclo<3.3.0>octen-(1 od.1,5)-carbonsaeure-(3)
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- Inchi: 1S/C9H13NO/c10-9(11)8-4-6-2-1-3-7(6)5-8/h8H,1-5H2,(H2,10,11)
- InChI Key: SEGFZUUDMOAOBU-UHFFFAOYSA-N
- SMILES: C1C2=C(CCC2)CC1C(N)=O
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- PSA: 43.09
2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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